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Compound of Interest

Compound Name: 4-Bromo-4'-fluorobiphenyl

Cat. No.: B050986 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of 4-Bromo-4'-fluorobiphenyl, a key intermediate in organic synthesis. The

document outlines its melting and boiling points, details the standard experimental

methodologies for their determination, and presents a logical workflow for its synthesis and

characterization.

Core Physicochemical Data
The quantitative data for 4-Bromo-4'-fluorobiphenyl are summarized in the table below for

ease of reference and comparison.

Property Value Units

Melting Point 92.5 - 97.5 °C

Boiling Point 307.6 °C at 760 mmHg

Density 1.433 g/cm³

Flash Point 143.7 °C
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The following sections detail the standard methodologies for determining the melting and

boiling points of organic compounds like 4-Bromo-4'-fluorobiphenyl.

Melting Point Determination (Capillary Method)
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline compound, this transition occurs over a narrow temperature range. The

capillary method is a common and reliable technique for this measurement.[1]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)[2]

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle

Procedure:

Sample Preparation: A small amount of the dry, crystalline 4-Bromo-4'-fluorobiphenyl is
finely ground using a mortar and pestle.[1]

Capillary Tube Packing: The open end of a capillary tube is tapped into the powdered

sample, and the tube is inverted and tapped on a hard surface to pack the sample into the

sealed end. This process is repeated until a sample column of 2-3 mm is achieved.

Measurement: The packed capillary tube is placed in the heating block of the melting point

apparatus alongside a thermometer.

Heating and Observation: The sample is heated rapidly to a temperature about 15-20°C

below the expected melting point. The heating rate is then reduced to 1-2°C per minute.[2]

Data Recording: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire sample becomes a clear

liquid is recorded as the end of the melting range.
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Boiling Point Determination (Thiele Tube Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

of the gas above it. The Thiele tube method is a microscale technique suitable for determining

the boiling point of small quantities of a liquid.[3]

Apparatus:

Thiele tube

Thermometer

Small test tube (e.g., a fusion tube)

Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner)

Mineral oil or silicone oil

Procedure:

Sample Preparation: A small amount (0.5-1 mL) of liquid 4-Bromo-4'-fluorobiphenyl is
placed into the small test tube.

Capillary Inversion: A capillary tube, sealed at one end, is placed open-end down into the

liquid in the test tube.[4]

Assembly: The test tube is attached to a thermometer with a rubber band or wire, ensuring

the sample is level with the thermometer bulb. This assembly is then clamped inside a Thiele

tube containing heat-stable oil, making sure the oil level is above the sample level.[3][4]

Heating: The side arm of the Thiele tube is gently heated, allowing convection currents to

ensure uniform temperature distribution.[4]

Observation: As the temperature rises, air trapped in the capillary tube will bubble out.

Heating is continued until a steady and rapid stream of bubbles emerges from the capillary

tube.[3][4]
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Data Recording: The heat source is removed, and the apparatus is allowed to cool. The

temperature at which the bubbling stops and the liquid is drawn back into the capillary tube is

recorded as the boiling point.[4]

Synthesis and Characterization Workflow
The synthesis of 4-Bromo-4'-fluorobiphenyl can be achieved through various cross-coupling

reactions, with the Suzuki-Miyaura coupling being a prominent method. The following diagram

illustrates a general workflow from synthesis to characterization.
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General Workflow for Synthesis and Characterization of 4-Bromo-4'-fluorobiphenyl

Synthesis (Suzuki-Miyaura Coupling)
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Caption: Synthesis and Characterization Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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